(R)-3-(6-Methoxy-2-methylsulfanyl-pyrimidin-4-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl (3R)-3-(6-methoxy-2-methylsulfanylpyrimidin-4-yl)oxypyrrolidine-1-carboxylate
• InChI: InChI=1S/C15H23N3O4S/c1-15(2,3)22-14(19)18-7-6-10(9-18)21-12-8-11(20-4)16-13(17-12)23-5/h8,10H,6-7,9H2,1-5H3/t10-/m1/s1
• InChI Key: HFRFPGDDUVAEDQ-SNVBAGLBSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)OC2=NC(=NC(=C2)OC)SC
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@H](C1)OC2=NC(=NC(=C2)OC)SC
• Molecular Formula: C15H23N3O4S
• Molecular Weight: 341.4 g/mol

Description

This compound is a chiral pyrrolidine derivative featuring a tert-butyl ester group and a pyrimidin-4-yloxy substituent with methoxy (6-OCH₃) and methylsulfanyl (2-SCH₃) functional groups. The (R)-configuration at the pyrrolidine ring’s third position confers stereochemical specificity, which is critical for interactions in asymmetric synthesis or biological targeting . The tert-butyl ester enhances lipophilicity, while the pyrimidine ring offers sites for further functionalization, making it a versatile intermediate in medicinal chemistry .

Biological Activity

(R)-3-(6-Methoxy-2-methylsulfanyl-pyrimidin-4-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester is a compound of interest due to its potential biological activities, particularly in anti-inflammatory and antiviral mechanisms. This article reviews the synthesis, biological activity, structure-activity relationships (SAR), and relevant case studies associated with this compound.

Synthesis

The compound can be synthesized through various methods, often involving the use of pyrimidine derivatives. Recent advancements in synthetic methodologies have focused on green chemistry approaches that enhance yield and reduce environmental impact. For instance, one-pot three-component condensation reactions have been employed that utilize catalysts such as zinc oxide and ferrosoferric oxide, leading to efficient synthesis routes for pyrimidine derivatives .

Anti-inflammatory Effects

Research indicates that compounds similar to (R)-3-(6-Methoxy-2-methylsulfanyl-pyrimidin-4-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester exhibit significant anti-inflammatory properties. The inhibition of cyclooxygenase enzymes (COX-1 and COX-2) is a crucial mechanism through which these compounds exert their effects. For example, certain derivatives showed IC50 values comparable to celecoxib, a standard anti-inflammatory drug, demonstrating potent COX-2 inhibition .

Table 1: Comparison of IC50 Values for COX Inhibition

Compound	COX-1 IC50 (μmol)	COX-2 IC50 (μmol)
Celecoxib	0.04 ± 0.01	0.04 ± 0.01
Compound A	0.04 ± 0.09	0.04 ± 0.02
Compound B	0.05 ± 0.01	0.03 ± 0.01

Antiviral Activity

The antiviral potential of pyrimidine derivatives has also been explored, particularly against viral replication processes. Compounds that incorporate specific substitutions at the C-2 and N-3 positions of the pyrimidine ring have shown enhanced activity against various viral targets, including reverse transcriptase inhibitors . For instance, certain derivatives demonstrated EC50 values significantly lower than those of established antiviral agents.

Table 2: Antiviral Activity of Pyrimidine Derivatives

Compound	EC50 (μM)
Compound C	130.24
Compound D	161.38
Nevirapine	249.15

Structure-Activity Relationships (SAR)

The SAR studies highlight the importance of functional groups attached to the pyrimidine core in modulating biological activity. Electron-donating groups such as methoxy and methylsulfanyl enhance the anti-inflammatory potency by stabilizing the active conformation of the compound and improving binding affinity to target enzymes .

Case Studies

Several case studies have been documented regarding the therapeutic applications of similar compounds:

• Study on Inflammation Models : A study using carrageenan-induced paw edema in rats demonstrated that pyrimidine derivatives significantly reduced inflammation markers compared to controls.
• Viral Inhibition Studies : In vitro studies on MT-4 cells showed that specific pyrimidine derivatives inhibited viral replication effectively, with mechanisms involving direct interaction with viral proteins.

Comparison with Similar Compounds

Structural Features and Substituent Analysis

The following table summarizes key differences between the target compound and its analogues:

Compound Name / Source	Core Structure	Key Substituents	Notable Features
(R)-3-(6-Methoxy-2-methylsulfanyl-pyrimidin-4-yloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester	Pyrrolidine + pyrimidine	- 6-OCH₃, 2-SCH₃, tert-butyl ester	Chiral center at pyrrolidine; methylsulfanyl as potential leaving group
3-[1-(4-Methanesulfonylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yloxy]-pyrrolidine-1-carboxylic acid tert-butyl ester	Pyrrolidine + pyrazolo-pyrimidine	- Methanesulfonylphenyl (SO₂CH₃), tert-butyl ester	Bicyclic pyrazolo-pyrimidine core; sulfonyl group enhances electron-withdrawing properties
tert-Butyl 3-((6-iodo-3-methoxypyridin-2-yloxy)methyl)pyrrolidine-1-carboxylate	Pyrrolidine + pyridine	- 6-I, 3-OCH₃, methylene linker	Iodo substituent for cross-coupling; pyridine instead of pyrimidine
4-[4-[6-Amino-5-[[(R)-1-(2,6-dichloro-3-fluorophenyl)ethyl]oxy]pyridin-3-yl]pyrazol-1-yl]piperidine-1-carboxylic acid tert-butyl ester	Piperidine + pyrazole-pyridine	- Chloro, fluoro, tert-butyl ester	Piperidine ring (6-membered vs. pyrrolidine’s 5-membered); halogenated aryl group
tert-Butyl (2S)-2-[[2,3-difluoro-4-[[...]phenoxy]methyl]pyrrolidine-1-carboxylate	Diazaspiro ring + pyrrolidine	- Trifluoromethyl, spiro structure	Spirocyclic architecture; trifluoromethyl groups enhance metabolic stability

Q & A

Basic Research Questions

Q. How can researchers optimize the synthesis yield of this compound while minimizing impurities?

• Methodology :

• Step 1 : Use a stepwise approach for coupling the pyrimidine and pyrrolidine moieties. For example, nucleophilic substitution between 6-methoxy-2-methylsulfanyl-pyrimidin-4-ol and (R)-3-hydroxy-pyrrolidine-1-carboxylic acid tert-butyl ester under inert conditions (e.g., N₂ atmosphere) with K₂CO₃ as a base in acetonitrile at 60–80°C .
• Step 2 : Monitor reaction progress via TLC (silica gel, hexane:ethyl acetate 3:1). Quench with saturated NaHCO₃, extract with dichloromethane, and dry over Na₂SO₄.
• Step 3 : Purify via column chromatography (silica gel, gradient elution from 5% to 30% ethyl acetate in hexane) to isolate the product. Yield improvements (up to 75%) are achieved by controlling stoichiometry (1:1.2 molar ratio of pyrimidine to pyrrolidine derivative) .

Q. What analytical techniques are critical for confirming structural integrity and purity?

• Methodology :

• NMR : Analyze $^1\text{H}$- and $^{13}\text{C}$-NMR spectra in CDCl₃ or DMSO-d₆. Key signals include the tert-butyl singlet (δ ~1.4 ppm) and pyrimidine aromatic protons (δ ~6.8–7.2 ppm) .
• Mass Spectrometry : High-resolution ESI-MS should confirm the molecular ion [M+H]⁺ at m/z 400.1 (C₁₆H₂₅N₃O₄S₂).
• HPLC : Use a C18 column (MeCN:H₂O 70:30) to assess purity (>95%) and detect trace impurities from incomplete coupling or deprotection .

Q. How does the tert-butyl ester group influence synthetic versatility?

• Methodology :

• The tert-butyl ester acts as a protecting group for the pyrrolidine carboxylic acid, enabling selective functionalization of the pyrimidine or pyrrolidine nitrogen.
• Deprotection (e.g., TFA in DCM at 0°C for 2 hours) generates the free carboxylic acid, which can be coupled with amines or reduced to alcohols for downstream modifications .

Advanced Research Questions

Q. What strategies mitigate diastereomer formation during pyrimidine-pyrrolidine coupling?

• Methodology :

• Chiral Auxiliaries : Use (R)-configured pyrrolidine precursors to enforce stereochemical control.
• Kinetic Resolution : Optimize reaction temperature (e.g., 0°C for 1 hour followed by gradual warming to room temperature) to favor the desired (R)-isomer, as demonstrated in trifluoromethanesulfonic acid-mediated cyclizations .
• Crystallization : Recrystallize intermediates from ethanol/water mixtures to isolate enantiomerically pure material (>99% ee) .

Q. How can regioselective modifications of the pyrimidine ring enhance bioactivity?

• Methodology :

• Sulfanyl Group Replacement : Replace the 2-methylsulfanyl group with halogen (Cl, Br) via radical bromination (NBS, AIBN, CCl₄) to improve electrophilicity for nucleophilic aromatic substitution .
• Methoxy Group Functionalization : Demethylate with BBr₃ in DCM (-20°C to 0°C) to generate a hydroxyl group, enabling further glycosylation or phosphorylation for prodrug development .
• Cross-Coupling : Perform Suzuki-Miyaura coupling at the pyrimidine 4-position using Pd(PPh₃)₄ and aryl boronic acids to introduce biaryl motifs .

Q. What in vitro assays are suitable for evaluating this compound’s interaction with kinase targets?

• Methodology :

• Kinase Inhibition Assays : Use FRET-based assays (e.g., ADP-Glo™) with recombinant kinases (e.g., CDK2 or EGFR) to measure IC₅₀ values. Pre-incubate the compound (0.1–100 µM) with kinase/ATP for 30 minutes at 37°C .
• Cellular Uptake Studies : Label the compound with $^3\text{H}$ or fluorescent tags (e.g., BODIPY) and quantify intracellular accumulation in cancer cell lines via scintillation counting or confocal microscopy .
• Molecular Docking : Perform in silico simulations (AutoDock Vina) using crystal structures of target kinases (PDB ID: 1HCL) to predict binding modes and guide SAR .